3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide

• Molecular Formula: C17H16F3NO2
• Molecular Weight: 323.31 g/mol
• IUPAC Name: 3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C17H16F3NO2/c1-2-10-23-13-7-5-6-12(11-13)16(22)21-15-9-4-3-8-14(15)17(18,19)20/h3-9,11H,2,10H2,1H3,(H,21,22)
• InChI Key: MKRXDZLDNATAAT-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(F)(F)F

Description

3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide, also known as TFB-TBOA, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a potent inhibitor of glutamate transporters, which are responsible for regulating the concentration of glutamate in the brain. By inhibiting these transporters, TFB-TBOA has shown potential for use in studying the role of glutamate in various physiological and pathological processes.

Mechanism of Action

3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide works by inhibiting the activity of glutamate transporters, which are responsible for removing glutamate from the synaptic cleft. By inhibiting these transporters, 3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide increases the concentration of glutamate in the synaptic cleft, which can lead to enhanced neurotransmission and increased excitotoxicity.
Biochemical and Physiological Effects:
3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide has been shown to have a number of biochemical and physiological effects. This compound has been shown to increase the concentration of glutamate in the synaptic cleft, which can lead to enhanced neurotransmission and increased excitotoxicity. 3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide has also been shown to have neuroprotective effects, which may be due to its ability to inhibit glutamate transporters.

Advantages and Limitations for Lab Experiments

3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide has a number of advantages and limitations for use in lab experiments. One advantage of this compound is its potent inhibitory activity against glutamate transporters, which makes it a useful tool for studying the role of glutamate in various physiological and pathological processes. However, one limitation of 3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on 3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide. One area of interest is the development of more selective inhibitors of glutamate transporters, which may help to minimize off-target effects. Another area of interest is the use of 3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide in studying the role of glutamate in various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, there is interest in exploring the potential therapeutic applications of 3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide in the treatment of neurological disorders.

Synthesis Methods

3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide can be synthesized using a variety of methods, including the reaction of 3-propoxybenzoyl chloride with 2-amino-4-(trifluoromethyl)phenol. Other methods include the reaction of 3-propoxybenzoyl chloride with 2-amino-4-trifluoromethylbenzoic acid, or the reaction of 3-propoxybenzoyl chloride with 2-amino-4-(trifluoromethyl)benzonitrile.

Scientific Research Applications

3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide has been widely studied for its potential use in scientific research. This compound has been shown to be a potent inhibitor of glutamate transporters, which are responsible for regulating the concentration of glutamate in the brain. By inhibiting these transporters, 3-propoxy-N-[2-(trifluoromethyl)phenyl]benzamide has shown potential for use in studying the role of glutamate in various physiological and pathological processes.